Cas no 93467-64-2 (4-(3,4-dichlorophenyl)butan-2-amine)

93467-64-2 structure
Product name:4-(3,4-dichlorophenyl)butan-2-amine
4-(3,4-dichlorophenyl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-dichlorophenyl)butan-2-amine
- IQZDJBWWLXAEBY-UHFFFAOYSA-N
- SCHEMBL10859086
- 93467-64-2
- EN300-1963490
-
- Inchi: 1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3
- InChI Key: IQZDJBWWLXAEBY-UHFFFAOYSA-N
- SMILES: CC(N)CCC1=CC=C(Cl)C(Cl)=C1
Computed Properties
- Exact Mass: 217.0425048g/mol
- Monoisotopic Mass: 217.0425048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 3.3
4-(3,4-dichlorophenyl)butan-2-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1963490-1.0g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 1g |
$1142.0 | 2023-06-02 | ||
Enamine | EN300-1963490-5.0g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 5g |
$3313.0 | 2023-06-02 | ||
Enamine | EN300-1963490-1g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 1g |
$557.0 | 2023-09-17 | ||
Enamine | EN300-1963490-5g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 5g |
$1614.0 | 2023-09-17 | ||
Enamine | EN300-1963490-10g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 10g |
$2393.0 | 2023-09-17 | ||
Enamine | EN300-1963490-0.05g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.05g |
$468.0 | 2023-09-17 | ||
Enamine | EN300-1963490-2.5g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 2.5g |
$1089.0 | 2023-09-17 | ||
Enamine | EN300-1963490-0.5g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.5g |
$535.0 | 2023-09-17 | ||
Enamine | EN300-1963490-0.1g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.1g |
$490.0 | 2023-09-17 | ||
Enamine | EN300-1963490-0.25g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.25g |
$513.0 | 2023-09-17 |
4-(3,4-dichlorophenyl)butan-2-amine Related Literature
-
Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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5. Book reviews
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